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Compound of Interest

Compound Name: trans-1,2-Dibenzoylethylene

CAS No.: 4070-75-1

Cat. No.: B1220293

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of trans-1,2-
Dibenzoylethylene
trans-1,2-Dibenzoylethylene, also known as (E)-1,4-diphenyl-2-butene-1,4-dione, is a key

organic compound characterized by a central ethylene backbone flanked by two benzoyl

groups in a trans configuration.[1][2] This yellow crystalline solid is a valuable building block in

organic synthesis, serving as a precursor for a variety of more complex molecules.[1] Its utility

spans the preparation of diverse aromatic compounds and as a starting material in the

synthesis of pharmaceuticals and agrochemicals.[1] The compound's conjugated system of

alternating double and single bonds, encompassing the two phenyl rings and the enone

functionality, imparts it with unique chemical reactivity and spectroscopic properties, making it a

subject of interest in both synthetic and materials chemistry.

This guide provides a comprehensive overview of the most reliable and widely employed

method for the laboratory-scale synthesis of trans-1,2-dibenzoylethylene, focusing on the
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underlying chemical principles, a detailed experimental protocol, and essential characterization

data.

The Core Synthesis Route: Friedel-Crafts Acylation
The most robust and well-documented method for preparing trans-1,2-dibenzoylethylene is

the Friedel-Crafts acylation of benzene with fumaryl chloride. This reaction is a classic example

of electrophilic aromatic substitution, a cornerstone of organic chemistry. The reaction is

catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

Mechanistic Insights: The Role of the Lewis Acid
Catalyst
The Friedel-Crafts acylation proceeds through the formation of a highly electrophilic acylium

ion. The mechanism can be understood through the following key steps:

Formation of the Acylium Ion: The Lewis acid catalyst, aluminum chloride, coordinates to one

of the chlorine atoms of fumaryl chloride. This polarization of the carbon-chlorine bond

facilitates its cleavage, leading to the formation of a resonance-stabilized acylium ion. The

stability of this intermediate is crucial for the reaction to proceed.

Electrophilic Attack: The electron-rich π-system of the benzene ring acts as a nucleophile,

attacking the electrophilic carbon of the acylium ion. This step disrupts the aromaticity of the

benzene ring and forms a resonance-stabilized carbocation intermediate known as an

arenium ion or sigma complex.

Re-aromatization: A weak base, typically the AlCl₄⁻ complex formed in the first step,

abstracts a proton from the carbon atom bearing the newly attached acyl group. This

restores the aromaticity of the benzene ring and regenerates the aluminum chloride catalyst,

allowing it to participate in further catalytic cycles.

This process occurs at both ends of the fumaryl chloride molecule, resulting in the

disubstitution of two benzene molecules to yield the final product, trans-1,2-
dibenzoylethylene. The trans stereochemistry is dictated by the geometry of the starting

fumaryl chloride.
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Experimental Protocol: A Step-by-Step Guide
The following protocol is a detailed procedure for the synthesis of trans-1,2-
dibenzoylethylene via Friedel-Crafts acylation.

Materials and Reagents
Reagent/Material

Molar Mass ( g/mol
)

Quantity Moles

Anhydrous Aluminum

Chloride
133.34 40 g 0.30

Benzene (anhydrous) 78.11 150 mL (132 g) 1.69

Fumaryl Chloride 152.98 20 g 0.13

Ice - As needed -

Concentrated

Hydrochloric Acid
36.46 As needed -

Ethanol (95%) 46.07 For recrystallization -

Equipment
Three-necked round-bottom flask (500 mL)

Reflux condenser with a calcium chloride drying tube

Mechanical stirrer

Dropping funnel

Heating mantle

Beaker (1 L)

Büchner funnel and filter flask

Standard laboratory glassware
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Reaction Workflow
Caption: Workflow for the synthesis of trans-1,2-Dibenzoylethylene.

Procedure
Reaction Setup: In a 500-mL three-necked round-bottom flask equipped with a mechanical

stirrer, a reflux condenser protected by a calcium chloride drying tube, and a dropping funnel,

place 150 mL of anhydrous benzene and 40 g of anhydrous aluminum chloride.

Cooling: Cool the flask in an ice-water bath.

Addition of Fumaryl Chloride: Dissolve 20 g of fumaryl chloride in 50 mL of anhydrous

benzene and place this solution in the dropping funnel. Add the fumaryl chloride solution

dropwise to the stirred benzene-aluminum chloride mixture over a period of about 30

minutes.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to come to room temperature. Then, heat the mixture to reflux for one hour. Hydrogen

chloride gas will be evolved during the reaction.

Work-up: Cool the reaction mixture and pour it carefully onto a mixture of 200 g of crushed

ice and 50 mL of concentrated hydrochloric acid in a 1-L beaker.

Isolation of Crude Product: Separate the benzene layer and wash it with water. Dry the

benzene solution over anhydrous calcium chloride.

Purification: Filter the dried solution and evaporate the benzene. The crude trans-1,2-
dibenzoylethylene will remain as a solid. Recrystallize the crude product from 95% ethanol

to obtain pure, yellow needles.

Drying and Characterization: Dry the purified crystals and determine their melting point and

yield. The expected melting point is in the range of 109-112 °C.[3]

Characterization of trans-1,2-Dibenzoylethylene
Proper characterization of the synthesized product is essential to confirm its identity and purity.
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Physical Properties
Property Value

Appearance Yellow crystalline powder or needles

Melting Point 109-112 °C

Molecular Formula C₁₆H₁₂O₂

Molar Mass 236.27 g/mol

Solubility
Insoluble in water; soluble in hot ethanol and

benzene

Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum provides information

about the chemical environment of the hydrogen atoms in the molecule. For trans-1,2-
dibenzoylethylene, the key signals are:

A singlet for the two equivalent vinyl protons.

Multiplets for the aromatic protons of the two benzoyl groups.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum reveals the

different carbon environments. Expected signals include:

A signal for the carbonyl carbons.

Signals for the vinyl carbons.

Signals for the aromatic carbons.

IR (Infrared) Spectroscopy: The IR spectrum is useful for identifying the functional groups

present. Key absorptions for trans-1,2-dibenzoylethylene include:

A strong absorption band for the C=O (carbonyl) stretching of the conjugated ketone.

Bands corresponding to C=C stretching of the alkene and the aromatic rings.
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Bands for C-H stretching and bending of the aromatic and vinyl protons.

Safety Considerations
Benzene is a known carcinogen and is highly flammable. All manipulations involving

benzene should be carried out in a well-ventilated fume hood.

Anhydrous aluminum chloride reacts violently with water, releasing heat and hydrogen

chloride gas. It should be handled with care in a dry environment.

Fumaryl chloride is corrosive and a lachrymator. It should be handled in a fume hood, and

appropriate personal protective equipment (gloves, safety glasses) should be worn.

The reaction evolves hydrogen chloride gas, which is corrosive and toxic. The reaction

should be performed in a fume hood.

Conclusion
The Friedel-Crafts acylation of benzene with fumaryl chloride is a classic and effective method

for the synthesis of trans-1,2-dibenzoylethylene. This guide provides a detailed and practical

framework for researchers to successfully perform this synthesis. By understanding the

underlying mechanism and adhering to the experimental protocol and safety precautions, a

high-purity product can be reliably obtained. The versatility of trans-1,2-dibenzoylethylene as

a synthetic intermediate ensures its continued importance in the fields of organic chemistry and

drug development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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